1-Amino-6-(1-naphthyl)-3,8-dioxo-2,7-dipropyl-2,3,7,8-tetrahydro[2,7]naphthyridine-4-carbonitrile

• Molecular Formula: C25H24N4O2
• Molecular Weight: 412.5 g/mol
• IUPAC Name: 1-amino-6-naphthalen-1-yl-3,8-dioxo-2,7-dipropyl-2,7-naphthyridine-4-carbonitrile
• InChI: InChI=1S/C25H24N4O2/c1-3-12-28-21(18-11-7-9-16-8-5-6-10-17(16)18)14-19-20(15-26)24(30)29(13-4-2)23(27)22(19)25(28)31/h5-11,14H,3-4,12-13,27H2,1-2H3
• InChI Key: YIRDNGJYWFXXCH-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CC2=C(C(=O)N(C(=C2C1=O)N)CCC)C#N)C3=CC=CC4=CC=CC=C43

Description

1-Amino-6-(1-naphthyl)-3,8-dioxo-2,7-dipropyl-2,3,7,8-tetrahydro[2,7]naphthyridine-4-carbonitrile is a complex organic compound belonging to the naphthyridine family. Naphthyridines are heterocyclic compounds containing two nitrogen atoms in a fused ring system.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Amino-6-(1-naphthyl)-3,8-dioxo-2,7-dipropyl-2,3,7,8-tetrahydro[2,7]naphthyridine-4-carbonitrile typically involves multicomponent reactions. These reactions can efficiently generate complex molecular architectures. For instance, the reaction of substituted aromatic aldehydes, 2-aminopyridine, and malononitrile in the presence of specific catalysts can yield the desired naphthyridine derivatives .

Industrial Production Methods

The use of microwave irradiation and solvent-free conditions can enhance the efficiency and yield of the synthesis .

Chemical Reactions Analysis

Types of Reactions

1-Amino-6-(1-naphthyl)-3,8-dioxo-2,7-dipropyl-2,3,7,8-tetrahydro[2,7]naphthyridine-4-carbonitrile can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction can replace one functional group with another, potentially enhancing the compound’s activity.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield hydroxylated derivatives, while reduction can produce amine derivatives .

Scientific Research Applications

1-Amino-6-(1-naphthyl)-3,8-dioxo-2,7-dipropyl-2,3,7,8-tetrahydro[2,7]naphthyridine-4-carbonitrile has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: It is used in studies to understand its interactions with biological molecules.

Medicine: It has potential as an anticancer agent, with studies showing its efficacy against various cancer cell lines.

Industry: It can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Amino-6-(1-naphthyl)-3,8-dioxo-2,7-dipropyl-2,3,7,8-tetrahydro[2,7]naphthyridine-4-carbonitrile involves its interaction with specific molecular targets. It can inhibit certain enzymes or receptors, leading to the disruption of cellular processes. For example, it has been shown to inhibit c-Met kinase, a target in cancer therapy .

Comparison with Similar Compounds

Similar Compounds

1,6-Naphthyridine: Another member of the naphthyridine family with similar biological activities.

1,8-Naphthyridine: Known for its diverse biological activities and photochemical properties.

2,7-Naphthyridine: Used in the synthesis of various derivatives with potential medicinal applications.

Uniqueness

1-Amino-6-(1-naphthyl)-3,8-dioxo-2,7-dipropyl-2,3,7,8-tetrahydro[2,7]naphthyridine-4-carbonitrile is unique due to its specific structure, which imparts distinct biological activities. Its ability to inhibit c-Met kinase sets it apart from other naphthyridine derivatives .